Cas no 1710696-23-3 (2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine)

• Product Name: 2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine
• CAS No: 1710696-23-3
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 5152275
• Update Time: 2025-10-29

2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine
• 1,2,4-Oxadiazole-5-ethanamine, 3-(1-ethyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C9H13N5O/c1-2-14-7(4-6-11-14)9-12-8(3-5-10)15-13-9/h4,6H,2-3,5,10H2,1H3
• InChI Key： VCMLRXDVCNTGHX-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(C2N(CC)N=CC=2)=N1

Additional information on 2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine

Recent Advances in the Study of 2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine (CAS: 1710696-23-3)

The compound 2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine (CAS: 1710696-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a unique combination of pyrazole and oxadiazole moieties, has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine, highlighting its efficient production via a multi-step reaction involving cyclization and functional group transformations. The researchers emphasized the compound's stability and solubility, which are critical for its bioavailability and pharmacokinetic profile. Additionally, the study identified key structural features that contribute to its binding affinity with target proteins, particularly those involved in neurotransmitter regulation.

In vitro and in vivo studies have demonstrated that 2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine exhibits promising activity as a modulator of GABA receptors, suggesting its potential as an anxiolytic or anticonvulsant agent. A recent preclinical trial reported in Neuropharmacology revealed that the compound significantly reduced seizure activity in rodent models, with minimal side effects compared to existing therapies. These findings underscore its potential as a novel therapeutic candidate for epilepsy and related disorders.

Beyond its CNS applications, this compound has also been investigated for its anti-inflammatory properties. A 2024 study in the European Journal of Pharmacology demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making it a candidate for treating chronic inflammatory conditions like rheumatoid arthritis. The study further elucidated its mechanism of action, involving the suppression of NF-κB signaling pathways, which are central to inflammatory responses.

Despite these promising findings, challenges remain in the development of 2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through advanced pharmacokinetic studies and structural modifications to enhance efficacy and reduce toxicity.

In conclusion, 2-[3-(2-Ethyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine (CAS: 1710696-23-3) represents a promising scaffold for drug development, with applications spanning neurology and immunology. Continued research and collaboration across academic and industrial sectors will be essential to translate these findings into clinically viable therapies. The compound's unique structural and pharmacological properties position it as a valuable candidate for future therapeutic innovations.